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Compound Focus: Pyr-41

CAS No.: 418805-02-4

Cat. No.: S547892

Get Quote

Hazard Classification and Safe Handling

The table below summarizes the identified hazards and essential handling precautions for PYR-41 [1].

Hazard Aspect Specification / Precaution

Signal Word Warning [1]

Hazard Statements H302: Harmful if swallowed. H317: May cause an allergic skin reaction [1].

Precautionary
Statements

P280: Wear protective gloves/protective clothing/eye protection/face

protection. P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce
vomiting. P302+P352: IF ON SKIN: Wash with plenty of water [1].

Personal Protective
Equipment (PPE)

Gloves, protective clothing, eye/face protection [1].

Form Solid, dark purple in color [1].

Storage and Physicochemical Properties

Proper storage is critical for maintaining the stability of this reagent.
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Property Details

Short & Long-Term
Storage

-20°C [2]. Store under desiccating conditions [2].

Shipped At Ambient temperature (can be shipped with ice) [2].

Sensitivity Light-sensitive [1].

Solubility Soluble in DMSO at 5 mg/mL with warming [1]. Soluble in DMSO to 50
mM [2].

Molecular Weight 371.3 g/mol (anhydrous) [2]. 425.40 g/mol (trihydrate form) [1].

Purity >98% [2].

PYR-41 Laboratory Safety and Handling Workflow

For a visual summary, this diagram outlines the key steps for safe handling and emergency response.
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Start: Receive PYR-41

Inspect package and container

Transfer immediately to -20°C freezer

Wear appropriate PPE:
Gloves, Lab Coat, Eye Protection

Work in a certified fume hood
Skin Contact:

Wash with plenty of water

Use light-protected containers

Weigh powder carefully

Dissolve in DMSO with warming
Ingestion:

Rinse mouth. Do NOT induce vomiting.
Contact poison center/doctor.

Prepare aliquots

Store stock solution at -20°C
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Experimental Use and In-Vivo Protocols

PYR-41 is used in cell-based and animal studies to investigate the role of ubiquitination. Here are example

protocols from published research.

In-Vitro Cell Culture Application

PYR-41 has been used to inhibit cytokine release and NF-κB signaling in macrophages.

Cell Line: Mouse macrophage RAW264.7 cells [3].

Stimulation: Lipopolysaccharide (LPS) to induce inflammation [3].
PYR-41 Treatment: Added to cells 30 minutes before LPS stimulation [3].

Dosing: Used effectively in the range of 1 to 5 µM [3] [4].
Solvent Control: DMSO is used to dissolve PYR-41; a DMSO vehicle control is essential [3].

In-Vivo Animal Model Application

A study on septic mice provides a specific dosing and treatment protocol.

Disease Model: Sepsis induced by Cecal Ligation and Puncture (CLP) in mice [3].

PYR-41 Dose: 5 mg/kg body weight [3].
Route of Administration: Intravenous (IV) injection [3].

Timing: Administered immediately after the CLP procedure [3].
Vehicle: 20% DMSO in normal saline [3].

Frequently Asked Questions
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Q1: What is the specific molecular target of PYR-41? PYR-41 is a cell-permeable, irreversible inhibitor

of the ubiquitin-activating enzyme (E1/Uba1). It inhibits the first step in the ubiquitination cascade, with a

reported IC50 of 5 µM. It has little to no activity against E2 or E3 enzymes or caspases [1] [2] [4].

Q2: Besides inhibiting ubiquitination, what other cellular effects does PYR-41 have? PYR-41 has been

observed to increase the sumoylation of proteins and can induce p53-mediated apoptosis, likely as a

downstream consequence of inhibiting ubiquitin-dependent degradation [2].

Q3: How should I prepare and store a stock solution of PYR-41?

Solvent: Use DMSO.
Concentration: It can be dissolved at concentrations of at least 5 mg/mL (with warming) to 50 mM [1]

[2].
Storage: Aliquot the stock solution and store it at -20°C. Protect from light and moisture [1] [2].

Q4: What is a key mechanistic effect of PYR-41 in inflammation studies? PYR-41 prevents the

degradation of IκBα, an inhibitor of the NF-κB transcription factor. By blocking IκBα ubiquitination and

subsequent degradation, PYR-41 traps NF-κB in the cytoplasm, thereby inhibiting the expression of pro-

inflammatory cytokines like TNF-α, IL-1β, and IL-6 [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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instructions-laboratory-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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